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Abstract

Methyl a-D-mannopyranoside, a naturally occurring monosaccharide derivative, has been
identified in various plant species, including Lilium pumilum and Lilium tenuifolium.[1][2] This
technical guide provides a comprehensive overview of this compound, with a focus on its
presence in the Lilium genus. The document details its physicochemical properties, known
biological activities, and a proposed mechanism of action as a plant growth regulator. While
guantitative data for its concentration in Lilium species is not readily available in current
literature, this guide presents available data from other plant sources and outlines detailed
experimental protocols for its isolation and quantification that can be adapted for Lilium
research. Furthermore, a proposed signaling pathway for its role in plant growth regulation is
visualized. This guide is intended to be a valuable resource for researchers investigating the
chemical constituents of Lilium species and for drug development professionals exploring the
potential applications of this compound.

Introduction

Lilium, a genus of herbaceous flowering plants, is known for its ornamental value and its use in
traditional medicine. Phytochemical investigations of Lilium species have revealed a diverse
array of bioactive compounds, including steroidal glycosides and phenolic compounds.[1][3]
Among the less studied constituents is methyl a-D-mannopyranoside, a simple sugar derivative
that has been reported in Lilium pumilum and Lilium tenuifolium.[1][2] This compound has
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garnered interest for its potential biological activities, including its role as a competitive inhibitor
of mannose-binding proteins and its application as a plant growth regulator.[4] This guide aims
to consolidate the current knowledge on methyl a-D-mannopyranoside, with a specific focus on
its relevance to Lilium species, to facilitate further research and development.

Physicochemical Properties

Methyl a-D-mannopyranoside is a white, crystalline powder with the molecular formula
C7H1406 and a molecular weight of 194.18 g/mol .[5] It is soluble in water and has a melting
point of approximately 193-196 °C. Detailed physicochemical properties are summarized in
Table 1.

Table 1: Physicochemical Properties of Methyl a-D-Mannopyranoside

Property Value Reference(s)
Molecular Formula C7H1406 [5]

Molecular Weight 194.18 g/mol [5]
Appearance White to off-white powder

Melting Point 193-196 °C

Solubility Soluble in water

+77.0° to +82.0° (c = 1-10% in

Optical Rotation [a]20/D
water)

CAS Number 617-04-9 [5]

Occurrence and Quantitative Data in Plant Species

Methyl a-D-mannopyranoside has been identified in Lilium pumilum and Lilium tenuifolium.[1]
[2] However, specific quantitative data regarding its concentration in these species is not
available in the reviewed scientific literature. A United States patent describes the isolation of
methyl a-D-mannopyranoside from various mannose-containing plant materials and provides
some yield information. It is important to note that these yields are not specific to Lilium species
but can provide a general reference.
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Table 2: Yield of Methyl a-D-Mannopyranoside from Various Plant-Based Materials (Not
Specific to Lilium Species)

Plant Material Source Yield Reference
Masonite Process Extract 4.9% (total) [4]
Conifer Wood Extract Up to 50-55% of theoretical [4]

Biological Activity and Potential Applications
Plant Growth Regulation

Methyl a-D-mannopyranoside is recognized as a plant growth regulator. Its proposed
mechanism of action involves the modulation of lectin activity. Lectins are carbohydrate-binding
proteins that can bind to sugars like glucose, playing a role in various physiological processes.
It is suggested that methyl a-D-mannopyranoside competes with glucose for binding to lectins.
This displacement of glucose makes it available for transport to growing points in the plant,
thereby promoting growth, increasing fruit and flower yields, and enhancing turgidity.

Interaction with Mannose-Binding Proteins

Methyl a-D-mannopyranoside acts as a competitive inhibitor of mannose-binding proteins. This
property is particularly relevant in the context of microbial pathogenesis, as many pathogens
utilize mannose-binding lectins to adhere to host cells. By blocking these lectins, methyl a-D-
mannopyranoside can potentially inhibit microbial adhesion and subsequent infection.

Other Potential Bioactivities

While research on the specific bioactivities of methyl a-D-mannopyranoside isolated from
Lilium is limited, studies on the genus have revealed a wide range of pharmacological activities
associated with other constituents, such as antioxidant and anti-inflammatory effects.[6][7][8]
Further investigation is warranted to explore the full spectrum of biological activities of methyl
a-D-mannopyranoside from Lilium sources.

Signaling Pathway
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The role of methyl a-D-mannopyranoside as a plant growth regulator can be depicted in a
signaling pathway involving lectin binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b013710?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/17/9/10494
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-alpha-D-mannopyranoside
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-alpha-D-mannopyranoside
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269050/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269050/
https://patents.google.com/patent/US3531461A/en
https://patents.google.com/patent/US3531461A/en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C617049
https://www.mdpi.com/2079-4983/13/4/284
https://pmc.ncbi.nlm.nih.gov/articles/PMC9780968/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9780968/
https://www.preprints.org/frontend/manuscript/62805d9007ac67128490bb4c7a7048d1/download_pub
https://www.benchchem.com/product/b013710#methyl-alpha-d-mannopyranoside-found-in-lilium-species
https://www.benchchem.com/product/b013710#methyl-alpha-d-mannopyranoside-found-in-lilium-species
https://www.benchchem.com/product/b013710#methyl-alpha-d-mannopyranoside-found-in-lilium-species
https://www.benchchem.com/product/b013710#methyl-alpha-d-mannopyranoside-found-in-lilium-species
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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